Cas no 2229422-21-1 (3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229422-21-1
• MF: C₁₁H₁₁ClFNO₂
• MW: 243.661945581436
• CID: 5862566
• PubChem ID: 165672644
• Update Time: 2025-05-20

3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid
• 2229422-21-1
• EN300-1979221

• Inchi： 1S/C11H11ClFNO2/c12-8-3-6(1-2-9(8)13)11(10(15)16)4-7(14)5-11/h1-3,7H,4-5,14H2,(H,15,16)
• InChI Key： KJBQOTDORRAYPV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C(=O)O)CC(C1)N)F

Computed Properties

• Exact Mass: 243.0462344g/mol
• Monoisotopic Mass: 243.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid

3-Amino-1-(3-Chloro-4-Fluorophenyl)cyclobutane-1-carboxylic Acid: A Promising Compound in Medicinal Chemistry

3-Amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2229422-21-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclobutane derivatives, which are known for their diverse biological activities and structural flexibility. The presence of a 3-chloro-4-fluorophenyl substituent and an amino group on the cyclobutane ring imparts specific pharmacological properties that make it a valuable candidate for drug development.

The synthesis of 3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid involves several well-established chemical reactions, including the formation of the cyclobutane ring and the introduction of the aromatic substituent. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for both academic research and industrial applications. The ability to modify the substituents on the cyclobutane ring opens up possibilities for structure-activity relationship (SAR) studies, which are crucial for optimizing its pharmacological profile.

In terms of biological activity, 3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid has shown promising results in various preclinical studies. One of its key applications is in the field of oncology, where it has demonstrated antiproliferative effects against several cancer cell lines. The mechanism of action is believed to involve the modulation of specific signaling pathways that are dysregulated in cancer cells. For instance, studies have shown that this compound can inhibit the activation of kinases such as AKT and ERK, which are known to play critical roles in cell survival and proliferation.

Beyond oncology, 3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid has also been investigated for its potential use in neurodegenerative diseases. Preclinical data suggest that it may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Further research is needed to elucidate the exact mechanisms by which this compound exerts its neuroprotective effects.

The pharmacokinetic properties of 3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid have also been studied extensively. Initial results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for a drug candidate to progress through clinical trials. In particular, its oral bioavailability and plasma stability have been found to be satisfactory, suggesting that it could be administered orally as a therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and bioavailability of 3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid. Prodrugs are inactive derivatives that are converted into the active form within the body through metabolic processes. This approach can enhance drug delivery to target tissues while minimizing systemic side effects. Several prodrug candidates have shown promising results in preclinical models, paving the way for future clinical evaluation.

In conclusion, 3-amino-1-(3-chloro-4-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2229422-21-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in both oncology and neurodegenerative diseases. Ongoing research efforts aim to optimize its pharmacological profile and explore new avenues for its clinical use.